Cas no 122777-61-1 (3-Thiophenamine,N-butyl-2-nitro-)
122777-61-1 structure
Product Name:3-Thiophenamine,N-butyl-2-nitro-
CAS No:122777-61-1
MF:C8H12N2O2S
MW:200.258080482483
CID:145363
PubChem ID:3078773
Update Time:2025-04-19
3-Thiophenamine,N-butyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenamine,N-butyl-2-nitro-
- N-butyl-2-nitrothiophen-3-amine
- 3-Thiophenamine, N-butyl-2-nitro-
- BRN 5935967
- DTXSID50153696
- N-Butyl-2-nitro-3-thiophenamine
- 122777-61-1
- DTXCID9076187
-
- Inchi: 1S/C8H12N2O2S/c1-2-3-5-9-7-4-6-13-8(7)10(11)12/h4,6,9H,2-3,5H2,1H3
- InChI Key: ZKVRCOIETBFZSW-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1[N+](=O)[O-])NCCCC
Computed Properties
- Exact Mass: 200.06206
- Monoisotopic Mass: 200.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 86.1Ų
Experimental Properties
- Density: 1.253
- Boiling Point: 328.5°C at 760 mmHg
- Flash Point: 152.5°C
- Refractive Index: 1.6
- PSA: 55.17
3-Thiophenamine,N-butyl-2-nitro- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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